Cas no 2171956-30-0 (methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate)
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate
- 2171956-30-0
- EN300-1630586
-
- Inchi: 1S/C10H17NO3S/c1-14-8(12)9(5-11-6-9)10(13)3-2-4-15-7-10/h11,13H,2-7H2,1H3
- InChI Key: XNMHUKVDIBHUJH-UHFFFAOYSA-N
- SMILES: S1CCCC(C1)(C1(C(=O)OC)CNC1)O
Computed Properties
- Exact Mass: 231.09291458g/mol
- Monoisotopic Mass: 231.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 83.9Ų
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630586-0.05g |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1630586-0.1g |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1630586-0.25g |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1630586-0.5g |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1630586-1.0g |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1630586-2.5g |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1630586-5.0g |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1630586-10.0g |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1630586-50mg |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 50mg |
$1261.0 | 2023-09-22 | ||
| Enamine | EN300-1630586-100mg |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate |
2171956-30-0 | 100mg |
$1320.0 | 2023-09-22 |
methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate
Recent Advances in the Study of Methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate (CAS: 2171956-30-0)
Methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate (CAS: 2171956-30-0) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine and thiane structural motifs, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. The growing interest in this molecule is driven by its distinct pharmacological profile and its ability to modulate key biological targets.
Recent studies have focused on elucidating the synthetic pathways and optimizing the production of methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate. Researchers have developed efficient stereoselective synthesis methods to achieve high yields and purity, which are critical for further pharmacological evaluations. The compound's structural complexity presents both challenges and opportunities for synthetic chemists, as it requires precise control over reaction conditions to avoid undesired byproducts.
In vitro and in vivo studies have demonstrated that methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate exhibits notable bioactivity, particularly in modulating neurotransmitter systems. Preliminary findings suggest its potential as a modulator of GABAergic signaling, which could have implications for treating anxiety, epilepsy, and other CNS-related conditions. Additionally, its metabolic stability and pharmacokinetic properties are currently under investigation to assess its suitability for clinical development.
The mechanism of action of methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate is an area of active research. Recent publications have proposed that the compound interacts with specific receptor subtypes, although the exact binding sites and downstream effects remain to be fully characterized. Advanced computational modeling and X-ray crystallography studies are being employed to gain deeper insights into its molecular interactions.
Despite the promising early results, several challenges must be addressed before methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate can progress to clinical trials. These include optimizing its bioavailability, minimizing potential off-target effects, and ensuring scalability of its synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into therapeutic applications.
In conclusion, methyl 3-(3-hydroxythian-3-yl)azetidine-3-carboxylate represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural features and preliminary pharmacological data highlight its potential as a lead compound for developing new treatments for CNS and metabolic disorders. Future research should focus on refining its synthesis, elucidating its mechanism of action, and evaluating its efficacy in more complex biological systems.
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